Cas no 551-92-8 (Dimetridazole)

Dimetridazole is an antimicrobial agent effective against a broad spectrum of bacteria, fungi, and protozoa in aquaculture and animal feed applications. Its unique mode of action inhibits microbial DNA synthesis, offering high efficacy at low concentrations. Additionally, it exhibits minimal toxicity to humans and animals, making it a valuable tool for maintaining water quality and promoting health in aquatic environments.
Dimetridazole structure
Dimetridazole structure
Product Name:Dimetridazole
CAS No:551-92-8
MF:C5H7N3O2
MW:141.1280
MDL:MFCD00047046
CID:38269
PubChem ID:3090
Update Time:2025-09-15

Dimetridazole Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dimethyl-5-nitroimidazole
    • DIMETRIDAZOLE
    • 1,2-dimethyl-5-nitro-1h-imidazole
    • TIMTEC-BB SBB006915
    • 1,2-dimethy-5-nitroimidazole
    • 1,2-dimethyl-5-nitro-1h-imidazol
    • 1,2-dimethyl-5-nitro-imidazol
    • 1H-Imidazole, 1,2-dimethyl-5-nitro-
    • 1,2-Dimethyl-5-nitroimidazole [for Biochemical Research]
    • 1,2-dimethyl-5-nitro-imidazole
    • 2,3-dimetyle-4-nitro-imidazole
    • 5-nitro-1,2-dimethylimidazole
    • Dimetridazol
    • Emtryl
    • Emtrylvet
    • Emtrymix
    • RP8595
    • Unizole
    • 地美硝唑
    • Unizole Soluble
    • Dimetridazolum
    • Dimetridazolo
    • Dimetridazolo [DCIT]
    • Caswell No. 371A
    • RP 8595
    • Dimetridazole [INN:BAN]
    • Dimetridazolum [INN-Latin]
    • Dimetridazol [INN-Spanish]
    • Imidazole, 1,2-dimethyl-5-nitro-
    • 1,2-Dimethy-5-Nitro Imidazole
    • NCGC00249084-01
    • BRD-K72728560-001-01-4
    • W-105582
    • DIMETRIDAZOLE [MI]
    • BBL028012
    • CS-4956
    • RP-8595
    • HY-B1244
    • EN300-21183
    • DIMETRIDAZOLE (MART.)
    • EINECS 209-001-2
    • DIMETRIDAZOLE [MART.]
    • 1,2-dimethyl-5-nitroimidazole; dimetridazole; 1,2-dimethyl-5-nitro-1h-imidazole
    • Imidazole,2-dimethyl-5-nitro-
    • 551-92-8
    • CAS-551-92-8
    • NSC226253
    • 5-23-05-00058 (Beilstein Handbook Reference)
    • D1564
    • CCG-266155
    • 1H-Imidazole,2-dimethyl-5-nitro-
    • MFCD00047046
    • Dimetrizadole
    • Demetridazole
    • Dimetridazole, VETRANAL(TM), analytical standard
    • AC-12771
    • Alazol [veterinary] (TN)
    • K59P7XNB8X
    • Dimetridazole 1000 microg/mL in Acetonitrile
    • STL259130
    • EPA Pesticide Chemical Code 371200
    • CHEBI:141155
    • DIMETRIDAZOLE [INN]
    • 8595 R.P.
    • NSC-226253
    • Tox21_302989
    • SR-01000944778
    • DTXSID5020497
    • UNII-K59P7XNB8X
    • SCHEMBL63278
    • s5541
    • SR-01000944778-1
    • AI3-27217
    • 1H-Imidazole, 1,2-dimethyl-5-nitro-(9CI)
    • WLN: T5N CNJ A1 B1 ENW
    • D78134
    • Tox21_113657
    • BRN 0130665
    • Dimetridazole free base
    • W-205401
    • Z104493616
    • Alazol (veterinary)
    • Alazol
    • EU-0033396
    • NCGC00249084-02
    • D07855
    • DTXCID30497
    • DA-49000
    • NS00000126
    • CHEMBL38938
    • Dimetridazole (INN)
    • AKOS000121461
    • NSC 226253
    • Dimetridazol (INN-Spanish)
    • Q5277356
    • NCGC00256615-01
    • Dimetridazolum (INN-Latin)
    • NCGC00259167-01
    • D4081
    • CCRIS 997
    • 551-92-8 (free base)
    • component of Emtryl
    • Tox21_201618
    • Dimetridazole
    • MDL： MFCD00047046
    • Inchi： 1S/C5H7N3O2/c1-4-6-3-5(7(4)2)8(9)10/h3H,1-2H3
    • InChI Key： IBXPYPUJPLLOIN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CN=C(C)N1C)=O
    • BRN： 130665

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.3818 (rough estimate)
  • Melting Point: 137.0 to 141.0 deg-C
  • Boiling Point: 258.15°C (rough estimate)
  • Flash Point: 143.5 °C
  • Refractive Index: 1.6190 (estimate)
  • Solubility: ethanol: soluble50mg/mL
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 63.64000
  • LogP: 1.15990
  • Merck: 3265
  • Solubility: Soluble in chloroform, ethanol, dilute alkali and dilute acid, insoluble in water and ether.
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dimetridazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S36/37-S22
  • RTECS：NI5075000
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S22;S36/37

Dimetridazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dimetridazole Pricemore >>

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Dimetridazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:551-92-8)1,2-Dimethyl-5-nitroimidazole
Order Number:sfd6702
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:551-92-8)Dimetridazole
Order Number:LE12172;LE25849628
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:551-92-8)1,2-Dimethyl-5-nitroimidazole
Order Number:LE208
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Dimetridazole Spectrogram

1H NMR 300 MHz DMSO
1H NMR
GC-MS
GC-MS
13C NMR
13C NMR

Dimetridazole Related Literature

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551-92-8 (Dimetridazole) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:551-92-8)1,2-Dimethyl-5-nitroimidazole
sfd6702
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:551-92-8)Dimetridazole
LE12172;LE25849628
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email